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Compound of Interest

Compound Name: 1-Nitro-3-nitrosopyrene
CAS No.: 144886-19-1
Cat. No.: B125135
Get Quote
. J

Executive Summary & Hazard Profile

CAS Number: 144886-19-1 Molecular Formula: C1eHsN20s3 Classification: High-Potency
Mutagen / Suspected Carcinogen (Nitro-PAH Class)

As Senior Application Scientists, we must approach 1-Nitro-3-nitrosopyrene (1-N-3-NP) not
merely as "chemical waste," but as a bioactive contaminant capable of direct interaction with
DNA. Unlike simple organic solvents, nitro-polycyclic aromatic hydrocarbons (nitro-PAHSs) often
do not require metabolic activation to exhibit mutagenicity (direct-acting mutagens).

The Core Directive:Do not attempt bench-top chemical deactivation (e.g., bleach or acid
hydrolysis) as a primary disposal method. These methods are often incomplete for nitro-PAHs
and can generate intermediates (such as amino-nitro derivatives) that remain genotoxic. The
only validated, self-verifying disposal route is high-temperature incineration via a licensed
hazardous waste contractor.

Personal Protective Equipment (PPE) & Engineering
Controls
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The "Barrier Protocol" below is designed to prevent dermal absorption and inhalation, the two

primary routes of exposure for nitro-PAHS.

Table 1: Mandatory PPE Configuration

Component

Specification

Scientific Rationale

Primary Glove

Silver Shield® (Laminate)

Nitro-aromatics can permeate
standard nitrile. Laminate
offers broad chemical

resistance.

Secondary Glove

Nitrile (5 mil minimum)

Worn over the Silver Shield to
provide dexterity and

mechanical protection.

Respiratory

Fume Hood (Face Velocity >
100 fpm)

1-N-3-NP is a solid; dust
generation is the critical risk.
HEPA filtration is required if

weighing outside a hood.

Body

Tyvek® Lab Coat / Sleeve
Covers

Disposable outer layers
prevent contamination of

reusable fabric lab coats.

Eye Protection

Chemical Splash Goggles

Standard safety glasses are
insufficient against airborne

particulates or splashes.

Waste Segregation & Disposal Workflows
Solid Waste Management

All solid materials contacting 1-N-3-NP must be treated as P-listed equivalent waste (acutely

toxic/mutagenic).

» ltems: Weighing boats, contaminated gloves, paper towels, bench liners.

e Protocol:
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o Collect in a wide-mouth HDPE jar or a dedicated hazardous waste bag labeled "SOLID
MUTAGENIC WASTE - INCINERATE ONLY."

o Do not autoclave. Autoclaving may volatilize nitro-PAHs or fail to reach temperatures
required for ring destruction.

o Seal and transfer to the central hazardous waste accumulation area.

Liquid Waste (Mother Liquors & HPLC Effluent)

Liquid waste typically consists of 1-N-3-NP dissolved in DMSO, Methanol, or Acetonitrile.

e Segregation: Segregate into a container labeled "FLAMMABLE ORGANIC WASTE -
CONTAINS MUTAGENS."

o Compatibility Warning: Never mix nitro-PAH waste with strong oxidizers (e.g., Chromic acid,
Peroxides) or strong reducing agents in the waste drum. This can lead to uncontrolled
exothermic reactions or the formation of shock-sensitive compounds.

e Final Disposal: Must be sent for fuel blending or high-temperature incineration.

Glassware Decontamination (The "Solvent Rinse"
Method)

Attempting to wash contaminated glassware in a community sink poses a severe contamination
risk. Follow this "Triple Rinse" protocol:

e Rinse 1 & 2: Rinse the flask/vessel with a solvent capable of dissolving the compound
(Acetone or Dichloromethane). Collect this rinse as hazardous liquid waste.

¢ Rinse 3: Rinse with Ethanol. Collect as waste.

» Final Wash: Only after the triple solvent rinse should the glassware be washed with
detergent and water.

Visualized Decision Logic (Disposal Tree)
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The following diagram illustrates the critical decision nodes for handling 1-N-3-NP waste
streams.
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Figure 1: Operational decision tree for segregating and disposing of mutagenic nitro-PAH waste
streams.
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Emergency Spill Response

In the event of a spill, speed and containment are vital.
Evacuate & Isolate: Clear the immediate area. Post "Do Not Enter" signage.

PPE Upgrade: Don double gloves, Tyvek suit, and if the spill is outside a fume hood, use a
half-face respirator with P100 cartridges (organic vapor + particulate).

Dampen (If Solid): If the powder is spilled, do not dry sweep. This creates mutagenic dust.
Cover with a paper towel dampened with acetone or methanol to suppress dust.

Wipe & Contain: Wipe up the material from the outside in. Place all cleanup materials into a
hazardous waste bag.

Surface Decontamination: Clean the surface with a detergent solution after the solvent wipe.

Scientific Rationale & Mechanism

The strict prohibition on bench-top chemical destruction is based on the stability of the pyrene
nucleus.

Chemical Stability: The polycyclic aromatic ring structure is highly stable. Standard oxidative
treatments (like dilute bleach) often fail to break the ring system, potentially leaving the
mutagenic nitro/nitroso groups intact or modifying them into N-hydroxy-amino derivatives,
which are potent DNA alkylating agents [1].

Incineration: Only sustained temperatures >1000°C ensure the complete mineralization of
the nitro-PAH structure into CO2, H20, and NO« [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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